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Compound of Interest

Compound Name: Levomepromazine maleate

Cat. No.: B1675117 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

levomepromazine maleate.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility profile of levomepromazine maleate?

A1: Levomepromazine maleate is a crystalline powder that is generally described as very

slightly soluble in water and slightly soluble in ethanol.[1][2][3] It exhibits better solubility in

organic solvents like dimethyl sulfoxide (DMSO), chloroform, and acetic acid.[1][4]

Q2: I am having trouble dissolving levomepromazine maleate in water for my in vitro assay.

What am I doing wrong?

A2: Due to its very slight solubility in water (approximately 0.1-1 g/L at 20°C), achieving high

concentrations in aqueous buffers can be challenging.[4] The pH of the solution is a critical

factor; as a weak base, levomepromazine's solubility is pH-dependent.[5] For cell-based

assays, preparing a concentrated stock solution in an organic solvent like DMSO and then

diluting it into your aqueous culture medium is the recommended approach.

Q3: What is the recommended solvent for preparing a stock solution of levomepromazine
maleate?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1675117?utm_src=pdf-interest
https://www.benchchem.com/product/b1675117?utm_src=pdf-body
https://www.benchchem.com/product/b1675117?utm_src=pdf-body
https://www.benchchem.com/product/b1675117?utm_src=pdf-body
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Levomepromazine_Maleate.pdf
https://nhathuocngocanh.com/bp/levomepromazine-maleate/
https://nhathuocngocanh.com/bp/wp-content/uploads/2025/10/Levomepromazine-Maleate-British-Pharmacopoeia.pdf
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Levomepromazine_Maleate.pdf
https://www.smolecule.com/products/s532966
https://www.benchchem.com/product/b1675117?utm_src=pdf-body
https://www.smolecule.com/products/s532966
https://www.ptfarm.pl/pub/File/Acta_Poloniae/2001/2/113.pdf
https://www.benchchem.com/product/b1675117?utm_src=pdf-body
https://www.benchchem.com/product/b1675117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: For most research applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent

for preparing concentrated stock solutions.[4] A concentration of 50 mg/mL in DMSO can be

achieved, though it may require sonication to fully dissolve.[6][7]

Q4: How should I store my levomepromazine maleate stock solution?

A4: Stock solutions of levomepromazine maleate in DMSO should be stored at -20°C for

short-term storage (up to one month) and at -80°C for long-term storage (up to six months).[6]

It is crucial to aliquot the stock solution to avoid repeated freeze-thaw cycles, which can

degrade the compound.[6] The compound is also sensitive to light and oxygen, so storage in

light-resistant containers is recommended.[1][8]

Q5: My levomepromazine maleate solution appears to have precipitated after dilution in my

aqueous buffer. How can I prevent this?

A5: Precipitation upon dilution of a DMSO stock solution into an aqueous buffer is a common

issue, often due to the final concentration of the compound exceeding its aqueous solubility

limit. To mitigate this, ensure the final concentration of DMSO in your working solution is as low

as possible while still maintaining the solubility of levomepromazine maleate. It is also

advisable to add the stock solution to the aqueous buffer with vigorous mixing.
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Issue Possible Cause Troubleshooting Steps

Levomepromazine maleate

powder will not dissolve in the

chosen solvent.

- The concentration is too high

for the selected solvent.-

Inadequate mixing or

temperature.

- Refer to the solubility data

table below to ensure you are

within the solubility limits.- Try

gentle warming and/or

sonication to aid dissolution,

particularly with DMSO.[6][7]

The solution is cloudy or has

visible particulates.

- Incomplete dissolution.-

Precipitation of the compound.

- Ensure the compound is fully

dissolved in the stock solution

before further dilution.- If

precipitation occurs after

dilution in an aqueous buffer,

consider lowering the final

concentration of

levomepromazine maleate.

Inconsistent experimental

results.

- Degradation of the compound

due to improper storage.-

Inaccurate concentration of the

stock solution.

- Aliquot stock solutions and

store them at the

recommended temperatures

(-20°C or -80°C) in light-

resistant containers.[4][6]-

Avoid repeated freeze-thaw

cycles.[6]- Regularly verify the

concentration of your stock

solution if it has been stored

for an extended period.

Discoloration of the solution

over time.
- Oxidation of the compound.

- Levomepromazine is

sensitive to oxygen.[9] Prepare

fresh working solutions from a

properly stored stock solution

before each experiment. For

long-term storage of aqueous

solutions, the use of stabilizers

like ascorbic acid and EDTA,

along with inert gas sparging,

may be necessary.[9][10]
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Quantitative Solubility Data
Solvent Solubility Conditions Reference

Water
Very slightly soluble

(0.1-1 g/L)
20°C [4]

Water Slightly soluble [2][3]

Ethanol (95%) Slightly soluble [1]

Methanol Sparingly soluble [1]

Chloroform Soluble [1]

Acetic Acid (100%) Freely soluble [1]

Diethyl Ether Practically insoluble [1]

DMSO 50 mg/mL Requires sonication [6][7]

Experimental Protocols
Preparation of a 10 mM Levomepromazine Maleate
Stock Solution in DMSO
Materials:

Levomepromazine maleate powder (MW: 444.54 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, light-resistant microcentrifuge tubes

Vortex mixer

Sonicator bath

Methodology:

Weighing: Accurately weigh out 4.45 mg of levomepromazine maleate powder.
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Dissolution: Add the weighed powder to a sterile, light-resistant microcentrifuge tube. Add 1

mL of anhydrous DMSO to the tube.

Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the powder is not fully dissolved after vortexing, place the tube in

a sonicator bath for 5-10 minutes, or until the solution is clear.

Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile, light-resistant

microcentrifuge tubes. Store the aliquots at -20°C for short-term use (up to 1 month) or at

-80°C for long-term storage (up to 6 months).

Visualizations
Experimental Workflow for Solution Preparation
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Workflow for Preparing Levomepromazine Maleate Stock Solution

Weigh Levomepromazine Maleate

Add Anhydrous DMSO

Vortex to Mix

Check for Complete Dissolution

Sonication (if needed)

No

Aliquot into Light-Resistant Tubes

Yes

Store at -20°C or -80°C
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Simplified Signaling Pathway of Levomepromazine

Levomepromazine

Receptor Targets

Cellular Response

Levomepromazine

Dopamine D2 Receptor Serotonin 5-HT2 Receptor Adrenergic Receptors Histamine Receptors Cholinergic Receptors

Modulation of Neuronal Signaling
(Antipsychotic, Sedative, Analgesic Effects)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

2. Levomepromazine Maleate - Definition, Characters - British Pharmacopoeia 2025
[nhathuocngocanh.com]

3. nhathuocngocanh.com [nhathuocngocanh.com]

4. Buy Levomepromazine maleate | 7104-38-3 | >98% [smolecule.com]

5. ptfarm.pl [ptfarm.pl]

6. medchemexpress.com [medchemexpress.com]

7. file.medchemexpress.com [file.medchemexpress.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1675117?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675117?utm_src=pdf-custom-synthesis
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Levomepromazine_Maleate.pdf
https://nhathuocngocanh.com/bp/levomepromazine-maleate/
https://nhathuocngocanh.com/bp/levomepromazine-maleate/
https://nhathuocngocanh.com/bp/wp-content/uploads/2025/10/Levomepromazine-Maleate-British-Pharmacopoeia.pdf
https://www.smolecule.com/products/s532966
https://www.ptfarm.pl/pub/File/Acta_Poloniae/2001/2/113.pdf
https://www.medchemexpress.com/levomepromazine-maleate.html
https://file.medchemexpress.com/batch_PDF/HY-W344044/Levomepromazine-maleate-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Levomepromazine-maleate | C46H56N4O10S2 | CID 139088030 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. WO2005077376A1 - A stable parental formulation of levomepromazine and a method for
stabilizing said formulation - Google Patents [patents.google.com]

10. US20050176650A1 - Stable parenteral formulation of levomepromazine and a method
for stabilizing said formulation - Google Patents [patents.google.com]

To cite this document: BenchChem. [Technical Support Center: Levomepromazine Maleate
Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675117#levomepromazine-maleate-solubility-
issues-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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